Cas no 54584-09-7 (benzothiazole, 2-(1h-pyrrol-2-yl)- (9ci))

• Product Name: benzothiazole, 2-(1h-pyrrol-2-yl)- (9ci)
• CAS No: 54584-09-7
• MF: C₁₁H₈N₂S
• MW: 200.259620666504
• CID: 942081
• PubChem ID: 135625483
• Update Time: 2025-04-19

benzothiazole, 2-(1h-pyrrol-2-yl)- (9ci) Chemical and Physical Properties

Names and Identifiers

• benzothiazole, 2-(1h-pyrrol-2-yl)- (9ci)
• Benzothiazole, 2-(1H-pyrrol-2-yl)-
• 2-(2-Pyrrolyl)-benzothiazole
• benzothiazolylazole
• 2-(pyrrol-2-yl)benzothiazole
• SCHEMBL7675993
• OCMOSCCTQWDOSF-UHFFFAOYSA-N
• 54584-09-7
• 2-(1H-Pyrrol-2-yl)benzo[d]thiazole
• DB-325972

• Inchi： 1S/C11H8N2S/c1-2-6-10-8(4-1)13-11(14-10)9-5-3-7-12-9/h1-7,12H
• InChI Key： OCMOSCCTQWDOSF-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1=CC=CN1

Computed Properties

• Exact Mass: 200.04081944g/mol
• Monoisotopic Mass: 200.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 56.9Ų